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Compound of Interest

Compound Name:
3-(Chloromethyl)-6-

methylquinoline

Cat. No.: B15262625

Get Quote

Executive Summary: The Alkylating Hazard
3-(Chloromethyl)-6-methylquinoline (CAS: 1365939-64-5) is not merely a toxic organic solid;

it is a reactive alkylating agent. The presence of the chloromethyl moiety (

) on the quinoline ring renders this compound highly electrophilic.

Unlike standard organic waste, this compound poses a specific risk of alkylating biological

nucleophiles (DNA, proteins), classifying it as a potential mutagen and carcinogen. Standard

solvent disposal protocols are insufficient. This guide provides a scientifically grounded, self-

validating workflow for the containment, deactivation, and destruction of this specific

intermediate.

Chemical Hazard Profile
Understanding the physicochemical properties is the first step in safe disposal. The reactivity of

the benzylic-like chloride drives the disposal logic.
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Property Specification Operational Implication

Functional Group
Chloromethyl (

)

High Reactivity: Susceptible to

nucleophilic attack (

). Acts as a lachrymator and

alkylator.

Physical State Solid (Powder/Crystal)

Risk of dust inhalation.[1]

HEPA filtration required during

handling.

Corrosivity pH < 2 (hydrolysis)

Generates HCl upon contact

with moisture. Corrosive to

mucous membranes.

GHS Classification Skin Corr. 1B (H314)

Do not rinse skin with ethanol

(increases absorption). Wash

with soap/water.[1][2][3][4]

Waste Class Halogenated Organic

Requires high-temperature

incineration (>1100°C) with

scrubber systems.

Immediate Spill Response Protocol
Scenario: An uncontained release of solid material or solution on the benchtop.

The following decision tree dictates the immediate operational response. Speed and

containment are prioritized over cleaning.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://chemstock.ae/wp-content/uploads/2019/05/msds/37361MSDS.pdf
https://chemdmart.com/public/assets/images/productDoc/4-methyl-quinoline-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15262625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SPILL DETECTED
3-(Chloromethyl)-6-methylquinoline

Assess State & Volume

Solid Spill

Powder

Solution Spill

Solvent

Cover with Wet Paper Towel
(Prevents Dust)

Minimize Aerosol

Absorb with Vermiculite/Sand
(DO NOT use sawdust)

Inert Material

Scoop into Wide-Mouth Jar

Label: 'Hazardous Waste:
Halogenated/Corrosive'

Collect Absorbent into
HDPE Container

Surface Decontamination
(See Section 4)

Click to download full resolution via product page
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Figure 1: Immediate spill response decision matrix. Note the prohibition of combustible

absorbents (sawdust) due to the alkylating nature of the compound.

Deactivation and Glassware Cleaning
Scientific Rationale: Simply washing glassware with water or acetone is dangerous; it creates a

large volume of dilute, toxic waste. We utilize a Chemical Quenching strategy using Sodium

Thiosulfate (

). The thiosulfate anion is a soft nucleophile that rapidly reacts with the chloromethyl group,
displacing the chloride and forming a non-volatile, water-soluble Bunte salt (S-alkyl thiosulfate).

The "Bunte Salt" Protocol
Applicability: Cleaning glassware, spatulas, and treating trace residues.

Preparation: Prepare a 10% w/v Sodium Thiosulfate solution in water.

Soak: Immerse contaminated glassware in the solution for 24 hours.

Mechanism:[5][6][7][8]

Validation: Check pH. The reaction releases no gas, but ensuring the solution remains

neutral/basic helps solubility.

Rinse: The resulting Bunte salt is water-soluble and far less toxic. Rinse glassware with

water, collecting the first rinse into the halogenated waste stream as a precaution.

Subsequent rinses can be sewered if local regulations permit (check local POTW limits).

Waste Disposal Lifecycle
Disposal must adhere to a "Cradle-to-Grave" tracking system. This compound must never be

mixed with non-halogenated solvents (like acetone or methanol) in the waste stream, as this

complicates the incineration process and violates EPA segregation rules.

Synthesis/Experiment
Source

Segregation Point:
Halogenated Organics

Containerization:
HDPE or Glass Carboy

(Vented Cap)

No Oxidizers Labeling:
Contains 3-(Chloromethyl)-6-methylquinoline

Codes: D002, Halogenated

Satellite Accumulation Area
(< 90 Days)

Licensed Contractor
Pickup

High-Temp Incineration
(>1100°C)
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Figure 2: Waste stream lifecycle. The critical control point is Segregation; mixing with oxidizers

(peroxides, nitric acid) can cause immediate exothermic decomposition.

Regulatory Compliance (USA/EU)
EPA (United States)

RCRA Status: While not explicitly listed on the "P" or "U" lists (40 CFR 261.33), it is a

Characteristic Waste due to reactivity and potential corrosivity.

Waste Code Assignment:

D002: If the waste stream pH

2.

Halogenated Solvent Codes (F-Codes): If dissolved in spent methylene chloride or

chloroform, the mixture carries F001/F002 codes.

Best Practice: Label as "Non-RCRA Regulated Halogenated Waste" only if pure and pH

neutral, but most EHS protocols default to treating it as Hazardous Waste due to the

mutagenic potential.

REACH/CLP (European Union)
Disposal Code (EWC):07 01 03* (organic halogenated solvents, washing liquids and mother

liquors).

Packaging: Must be UN-approved packaging (e.g., 1H1 for plastic drums).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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